N~1~-(2-furylmethyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C14H16N2O4S/c1-11-4-6-13(7-5-11)21(18,19)16-10-14(17)15-9-12-3-2-8-20-12/h2-8,16H,9-10H2,1H3,(H,15,17)
• InChI Key: IBQFKQMRZNYVFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NCC2=CC=CO2
• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol

Description

Synthesis Analysis

Sulfonamide compounds, including those with furylmethyl and methylphenylsulfonyl groups, are typically synthesized through multi-step organic synthesis routes. For example, a series of sulfonamide compounds was synthesized through a linear bi-step approach, involving the coupling of key intermediates under controlled conditions, followed by specific reactions to introduce the desired functional groups (Muhammad Athar Abbasi et al., 2019)(Abbasi et al., 2019).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds, including "N1-(2-furylmethyl)-N2-[(4-methylphenyl)sulfonyl]glycinamide", can be analyzed using various spectroscopic techniques and theoretical calculations. Studies have utilized FTIR, FT-Raman NMR, and X-ray diffraction to characterize the structural aspects of similar sulfonamide compounds (K. Sarojini et al., 2013)(Sarojini et al., 2013). Density Functional Theory (DFT) calculations provide insights into the geometric parameters and electronic structure.

Chemical Reactions and Properties

Sulfonamide compounds engage in various chemical reactions, including substitutions and reactions with nucleophiles, due to the reactive nature of the sulfonamide group and other functional groups present in the molecule. For example, C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide, a related compound, demonstrates reactivity with nucleophiles and active methylene compounds to form a variety of derivatives (H. Hassaneen et al., 1991)(Hassaneen et al., 1991).

Mechanism of Action

While the specific mechanism of action for this compound is not known, many sulfonamides are known to be antimicrobial. They inhibit the growth of bacteria by acting as competitive inhibitors of dihydropteroate synthase, an enzyme involved in folate synthesis.

Safety and Hazards

The safety and hazards of a compound depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures. For example, avoid contact with skin and eyes, and do not ingest or inhale.

Future Directions

The development of new sulfonamides with improved properties is an active area of research. This includes the design of compounds with increased potency, improved selectivity, and reduced side effects.